Cas no 28679-16-5 (Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture))

Trimethylhexamethylene Diisocyanate (TMHDI), a mixture of 2,2,4- and 2,4,4-isomers, is an aliphatic diisocyanate known for its excellent weatherability and chemical resistance. Its symmetrical structure contributes to enhanced stability and durability in polyurethane applications. TMHDI offers low viscosity and good compatibility with various polyols, facilitating processing in coatings, adhesives, and elastomers. The product exhibits superior UV resistance and color retention, making it suitable for high-performance outdoor applications. Its aliphatic nature ensures minimal yellowing over time compared to aromatic diisocyanates. TMHDI is commonly used in automotive, industrial, and specialty coatings where long-term performance and aesthetic qualities are critical. Proper handling is essential due to its reactivity with moisture and amines.
Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) structure
28679-16-5 structure
Product Name:Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture)
CAS No:28679-16-5
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD00040422
CID:266810
PubChem ID:87576959
Update Time:2026-05-14

Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) Chemical and Physical Properties

Names and Identifiers

    • Hexane,1,6-diisocyanatotrimethyl-
    • Trimethylhexamethylene Diisocyanate (2,2,4- and 2,4,4- mixture)
    • Trimethylhexamethylene Diisocyanate (2,2,4- and 2,4,4- mixture),TMDI
    • 1,6-diisocyanatotrimethylhexane
    • Diisocyanatotrimethylhexyl
    • Einecs 249-151-6
    • Hexane,1,6-diisocyanatotrimethyl
    • TMDI
    • trimethylhexa-1,6-diyl diisocyanate
    • Trimethylhexa-1,6-diyldiisocyanat
    • trimethylhexamethyleneisocyanate
    • Un2328
    • Trimethylhexamethylene diisocyanate
    • Trimethylhexamethylene isocyanate
    • Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture)
    • MDL： MFCD00040422
    • Inchi： InChI=1S/2C11H18N2O2/c1-10(7-13-9-15)6-11(2,3)4-5-12-8-14;1-10(4-5-12-8-14)6-11(2,3)7-13-9-15/h2*10H,4-7H2,1-3H3
    • InChI Key： XLRHAAFCQUDHHF-UHFFFAOYSA-N
    • SMILES： CC(CC(C)(C)CCN=C=O)CN=C=O.CC(CCN=C=O)CC(C)(C)CN=C=O

Computed Properties

  • Exact Mass: 210.13700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 58.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,02 g/cm3
  • Boiling Point: 149°C
  • Refractive Index: 1.4620 to 1.4640
  • PSA: 58.86000
  • LogP: 2.24300
  • Sensitiveness: Sensitive to heat and humidity
  • Solubility: Not determined

Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) Security Information

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Amadis Chemical Company Limited
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(CAS:28679-16-5)Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture)
Order Number:A1209705
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):151.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:28679-16-5)Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture)
A1209705
Purity:99%
Quantity:500ml
Price ($):151.0
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